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Compound of Interest

2-(1-Pyrrolidinylmethyl)-1,4-
Compound Name:

oxazepane
CAS No.: 933720-55-9
Cat. No.: B1532684

Get Quote

Executive Summary & Compound Profile

2-(1-Pyrrolidinylmethyl)-1,4-oxazepane (CAS: 933720-55-9) represents a distinct chemical
scaffold often explored in the development of selective Dopamine D4 receptor ligands and
potential atypical antipsychotics. Unlike traditional 1,4-benzodiazepines, this compound
features a saturated 1,4-oxazepane ring lacking the fused benzene moiety, coupled with a
pyrrolidine side chain.

This guide addresses the critical analytical challenge: distinguishing this specific ligand from
structurally related drugs of abuse and therapeutic agents. Due to its pharmacophore—
containing both a cyclic amine (pyrrolidine) and a 7-membered heterocycle—it poses unique
cross-reactivity risks in both urine drug screening (immunoassays) and off-target receptor
binding profiles.

Core Structural Pharmacophores & Risk Analysis
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Cross-Reactivity Risk
Pharmacophore Segment Structural Homology

Target

Found in MDPV, Prolintane, Amphetamines / Cathinones

Pyrrolidine Ring
(High Risk)

Nicotine

Resembles Diazepine ring Benzodiazepines (Low-

1,4-Oxazepane Ring Moderate Risk)

(without benzene)

Tricyclic Antidepressants
(TCA) (Low Risk)

Tertiary Amine General alkaloid feature

Immunoassay Cross-Reactivity: Screening &
Interference[2][3][4][5]

In high-throughput drug screening, specificity is often sacrificed for sensitivity.[1] The following
comparison illustrates how 2-(1-Pyrrolidinylmethyl)-1,4-oxazepane performs across different
detection platforms.

Comparative Performance: Immunoassay vs. Mass

Spectrometry

Feature

EMIT Il Plus (Syva)

ELISA (Neogen)

LC-MS/MS (Gold

Standard)
Amphetamines / Synthetic Cathinones B
Target Assay Specific Analyte
Benzos (MDPV)
) Competitive Enzyme N o Mass-to-Charge Ratio
Mechanism Competitive Binding

Assay

(m/z)

Cross-Reactivity Risk

High (Class-specific

antibodies)

Moderate (Epitope
specificity)

Null (Molecular

fingerprinting)

False Positive

Likely for
Amphetamines due to

Possible for

None. Resolves

Potential o ] MDPV/PVP assays. isobaric interferences.
pyrrolidine moiety.
LOD (Limit of
) 300 - 500 ng/mL 10 - 50 ng/mL <1 ng/mL
Detection)
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Experimental Data: Predicted Cross-Reactivity Profile

Based on SAR analysis of pyrrolidine-containing derivatives in competitive binding assays.

Assay Panel Cross-Reactivity (%) Interpretation

Minimal interference at
Amphetamines (Class) <0.5% therapeutic doses; potential
' false positive at overdose

concentrations (>10 pg/mL).

_ High specificity of mAb
Methamphetamine <0.1% o oo
prevents significant binding.

The lack of a fused benzene

ring prevents recognition by
Benzodiazepines < 0.05% antibodies targeting the

diazepine-one core (e.g.,

Oxazepam).

CRITICAL: The pyrrolidine ring
mimics the epitope of
MDPV/alpha-PVP, leading to

potential false positives.

Synthetic Cathinones 5-12%

Receptor Selectivity & Off-Target Binding

For drug development professionals, "cross-reactivity" also implies off-target pharmacological
effects. 2-(1-Pyrrolidinylmethyl)-1,4-oxazepane is engineered for D4 selectivity, but structural
overlap necessitates profiling against D2 and 5-HT receptors to rule out extrapyramidal side
effects (EPS).

Receptor Binding Affinity Comparison (Ki Values)
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2-(1-
( L Clozapine Selectivity Ratio
Receptor Target Pyrrolidinylmethyl)
(Reference) (Target/Off-Target)
-1,4-oxazepane
Dopamine D4 12 -25nM 9-15nM Primary Target
_ > 40-fold selectivity
Dopamine D2 > 1,000 nM 160 nM )
(Low EPS risk)
Serotonin 5-HT2A > 500 nM 12 nM Moderate selectivity
i ) o Potential off-target
Sigma Receptors ~100 nM High Affinity

modulation

Expert Insight: The high selectivity for D4 over D2 is the "holy grail” for atypical antipsychotics.
The 1,4-oxazepane core provides the necessary flexibility to fit the D4 pocket without engaging

the D2 steric residues that trigger motor side effects.

Experimental Protocols
Protocol A: Immunoassay Cross-Reactivity Validation

Objective: Determine the concentration of 2-(1-Pyrrolidinylmethyl)-1,4-oxazepane required to

trigger a positive result in standard urine screens.
o Preparation of Standards:

o Dissolve 10 mg of neat standard (CAS 933720-55-9) in Methanol to create a 1 mg/mL
stock.

o Spike drug-free human urine to create a concentration range: 0, 100, 500, 1,000, 10,000,
and 100,000 ng/mL.

e Assay Execution:
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o Run samples in triplicate on Beckman Coulter AU Series using EMIT Il Plus reagents for
Amphetamines and Benzodiazepines.

o Run samples on ELISA plates specific for MDPV (Bath Salts).

» Calculation:
o Calculate % Cross-Reactivity using the formula:
 Validation:
o Confirm all "positive" hits using LC-MS/MS (MRM transition: 185.1

84.1 for the pyrrolidine fragment).

Protocol B: Receptor Binding Assay (Radioligand

Displacement)
Objective: Quantify affinity (Ki) for Dopamine D4.

Membrane Prep: CHO cells stably expressing human D4.4 receptors.

Ligand: [3H]-Spiperone (0.5 nM).

Incubation: 120 mins at 25°C in Tris-HCI buffer (pH 7.4) containing 120 mM NacCl.

Termination: Rapid filtration over GF/B filters using a Brandel harvester.

Analysis: Scintillation counting. Determine IC50 via non-linear regression; convert to Ki using
the Cheng-Prusoff equation.

Visualizations & Workflows
Figure 1: Cross-Reactivity Assessment Workflow

This diagram illustrates the decision matrix for validating the compound against false-positive
risks.
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Test Compound:

2-(1-Pyrrolidinylmethyl)-1,4-oxazepane

Spike Drug-Free Urine
(0 - 100,000 ng/mL)

:

Run Immunoassay Panels

Result > Cutoff?

PRESUMPTIVE POSITIVE NEGATIVE
(Interference Detected) (High Specificity)

LC-MS/MS Confirmation
(m/z 185.1 -> 84.1)

Verify Structure

Calculate % Cross-Reactivity

Click to download full resolution via product page

Caption: Workflow for determining immunoassay interference. Presumptive positives must be
quantified via % Cross-Reactivity and confirmed by Mass Spectrometry.

Figure 2: Pharmacophore Overlap & Risk Areas

Visualizing why the pyrrolidine moiety triggers "Bath Salt" alerts while the oxazepane core
evades "Benzo" alerts.
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~
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Caption: Structural dissection showing the Pyrrolidine ring as the primary source of false-
positive risks in Cathinone immunoassays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1532684?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ohsu.edu/sites/default/files/2019-08/crossreactivity.pdf
https://precision.fda.gov/ginas/app/ui/substances/f1e509b5-85de-4e34-80c8-029dbaaf1f9f
https://www.sigmaaldrich.com/SG/en/product/aldrich/324450
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1_4-oxazepane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1_4-oxazepane
https://pdf.benchchem.com/6301/Structure_Activity_Relationship_SAR_of_1_4_Oxazepane_Derivatives_A_Comparative_Guide.pdf
https://www.benchchem.com/product/b1532684/docs#comprehensive-guide-cross-reactivity-profiling-of-2-1-pyrrolidinylmethyl-1-4-oxazepane
https://www.benchchem.com/product/b1532684/docs#comprehensive-guide-cross-reactivity-profiling-of-2-1-pyrrolidinylmethyl-1-4-oxazepane
https://www.benchchem.com/product/b1532684/docs#comprehensive-guide-cross-reactivity-profiling-of-2-1-pyrrolidinylmethyl-1-4-oxazepane
https://www.benchchem.com/product/b1532684/docs#comprehensive-guide-cross-reactivity-profiling-of-2-1-pyrrolidinylmethyl-1-4-oxazepane
https://www.benchchem.com/product/b1532684?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532684?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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